Cas no 1806170-28-4 (6-(Fluoromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxaldehyde)

• Product Name: 6-(Fluoromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxaldehyde
• CAS No: 1806170-28-4
• MF: C₈H₅F₄NO₃
• MW: 239.123816251755
• CID: 4834581
• Update Time: 2025-06-20

6-(Fluoromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(Fluoromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxaldehyde

• Inchi： 1S/C8H5F4NO3/c9-2-4-1-6(16-8(10,11)12)5(3-14)7(15)13-4/h1,3H,2H2,(H,13,15)
• InChI Key： OZJSRHQKOKGKOJ-UHFFFAOYSA-N
• SMILES： FCC1=CC(=C(C=O)C(N1)=O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 383
• XLogP3: 0.9
• Topological Polar Surface Area: 55.4

Additional information on 6-(Fluoromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxaldehyde

Introduction to 6-(Fluoromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS No. 1806170-28-4)

6-(Fluoromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxaldehyde, identified by its CAS number 1806170-28-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and utility in drug development. The presence of both fluoromethyl and trifluoromethoxy substituents, along with a hydroxyl group and an aldehyde functionality, makes this molecule a particularly intriguing candidate for further exploration.

The structural features of 6-(Fluoromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxaldehyde contribute to its unique chemical properties. The fluoromethyl group (-CH₂F) introduces a high electronegativity that can influence electronic distributions and metabolic stability, while the trifluoromethoxy group (-OCH₂CF₃) enhances lipophilicity and metabolic resistance. These characteristics are particularly valuable in the design of bioactive molecules where precise control over pharmacokinetic profiles is essential.

In recent years, there has been growing interest in the development of novel scaffolds based on pyridine derivatives for their potential applications in treating various diseases. The aldehyde functionality at the 3-position of the pyridine ring provides a reactive site for further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological activities. This reactivity has made 6-(Fluoromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxaldehyde a valuable intermediate in the synthesis of pharmacologically active compounds.

One of the most compelling aspects of this compound is its potential in the field of oncology. Pyridine derivatives have been extensively studied for their anti-cancer properties, and modifications to their structure can lead to enhanced efficacy and reduced toxicity. The specific arrangement of substituents in 6-(Fluoromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxaldehyde suggests that it may interact with biological targets involved in cancer cell proliferation and survival. Preliminary studies have indicated that derivatives of this compound exhibit promising anti-proliferative effects in vitro, making it a promising lead for further investigation.

The influence of fluorine-containing groups on drug design is well-documented, with their ability to modulate pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. The trifluoromethoxy group, in particular, has been shown to enhance binding affinity to biological targets due to its ability to increase lipophilicity while maintaining polar interactions. This makes 6-(Fluoromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxaldehyde an attractive candidate for further exploration in drug discovery programs targeting diseases with complex pathophysiology.

Recent advances in computational chemistry have also highlighted the potential of 6-(Fluoromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxaldehyde as a scaffold for virtual screening campaigns. Molecular modeling studies have suggested that this compound can interact with various protein targets involved in inflammatory and neurodegenerative diseases. These findings provide a strong rationale for synthesizing analogs based on this scaffold to explore new therapeutic avenues.

The synthesis of 6-(Fluoromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxaldehyde involves multi-step organic transformations that highlight the synthetic versatility of pyridine chemistry. Key steps include functional group interconversions, protecting group strategies, and regioselective reactions that ensure the correct placement of substituents. The use of advanced synthetic methodologies allows for high yields and purity, which are critical for subsequent biological evaluation.

In conclusion, 6-(Fluoromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS No. 1806170-28-4) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with preliminary evidence of biological activity, make it an attractive scaffold for developing novel therapeutic agents. As research continues to uncover new applications for fluorinated pyridines, compounds like this one are likely to play an increasingly important role in drug discovery efforts worldwide.